Cas no 2088942-45-2 (4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid)

• Product Name: 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid
• CAS No: 2088942-45-2
• MF: C₁₆H₁₂FN₃O₄
• MW: 329.282587051392
• MDL: MFCD29918634
• CID: 4784314
• Update Time: 2025-10-19

4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid
• 4-Fluoro-3-[(6-methoxy-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-benzoic acid

• MDL： MFCD29918634
• Inchi： 1S/C16H12FN3O4/c1-24-10-3-5-14-18-7-13(20(14)8-10)15(21)19-12-6-9(16(22)23)2-4-11(12)17/h2-8H,1H3,(H,19,21)(H,22,23)
• InChI Key： SACDPVZNOGLYTP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC(C1=CN=C2C=CC(=CN12)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 492
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9

Additional information on 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid

Comprehensive Overview of 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid (CAS No. 2088942-45-2)

The compound 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid (CAS No. 2088942-45-2) is a small-molecule derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure combines a fluorinated benzoic acid core with an imidazo[1,2-a]pyridine moiety, making it a promising candidate for targeting enzyme inhibition and receptor modulation. Researchers are increasingly interested in this compound due to its potential applications in oncology, inflammatory diseases, and central nervous system (CNS) disorders.

One of the key features of 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid is its bioavailability and metabolic stability, which are critical factors in pharmaceutical development. The presence of a fluoro substituent enhances its binding affinity to biological targets, while the methoxy group improves solubility. These attributes align with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their versatility in drug design. A growing number of studies highlight their role in kinase inhibition, particularly in cancer therapy. For instance, compounds like 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid are being explored for their ability to modulate signal transduction pathways, a hot topic in biomedical research.

The synthesis of 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid involves multi-step organic reactions, including amide coupling and aromatic substitution. These methods are well-documented in peer-reviewed journals, reflecting the compound's relevance in academic and industrial research. Its CAS No. 2088942-45-2 serves as a unique identifier, facilitating patent searches and regulatory compliance.

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In conclusion, 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid (CAS No. 2088942-45-2) represents a compelling area of research in modern pharmacology. Its structural complexity and functional diversity make it a valuable tool for scientists exploring novel therapeutic agents. As the field evolves, this compound is likely to gain further attention for its potential in addressing unmet medical needs.